Cas no 3684-73-9 (4-Pyridinecarbothioamide,2-ethyl-, hydrochloride (1:1))

4-Pyridinecarbothioamide,2-ethyl-, hydrochloride (1:1) structure
3684-73-9 structure
Product Name:4-Pyridinecarbothioamide,2-ethyl-, hydrochloride (1:1)
CAS No:3684-73-9
MF:C8H11ClN2S
MW:202.704339265823
CID:315260
PubChem ID:3036240
Update Time:2025-04-19

4-Pyridinecarbothioamide,2-ethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarbothioamide,2-ethyl-, hydrochloride (1:1)
    • 2-ethylpyridine-4-carbothioamide,hydrochloride
    • 2-Ethylthioisonicotinamide monohydrochloride
    • AC1MI0TN
    • CTK8I4459
    • EINECS 222-972-7
    • Ethionamide HCl
    • Ethionamide hydrochloride
    • 4-Pyridinecarbothioamide, 2-ethyl-, monohydrochloride
    • 6ZVV3G6C62
    • 4-Pyridinecarbothioamide, 2-ethyl-, hydrochloride (1:1)
    • NS00083193
    • SCHEMBL2788602
    • Isonicotinamide, 2-ethylthio-, hydrochloride
    • DTXSID70190301
    • 2-ethyl-4-thiocarbamoylpyridine hydrochloride
    • Isonicotinamide, 2-ethylthio-, monohydrochloride
    • 3684-73-9
    • Inchi: 1S/C8H10N2S.ClH/c1-2-7-5-6(8(9)11)3-4-10-7;/h3-5H,2H2,1H3,(H2,9,11);1H
    • InChI Key: YNKSYHUKAKUZAR-UHFFFAOYSA-N
    • SMILES: Cl.S=C(C1C=CN=C(C=1)CC)N

Computed Properties

  • Exact Mass: 202.03333
  • Monoisotopic Mass: 202.0331472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71Ų

Experimental Properties

  • PSA: 38.91
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd